Cas no 26089-54-3 (2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside)
2-Acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside is a glycosidic compound characterized by the conjugation of a phenolic acetylated moiety with a beta-D-glucopyranoside unit. This structure imparts unique physicochemical properties, including enhanced solubility in aqueous and polar organic solvents, making it suitable for applications in pharmaceutical and biochemical research. The acetyl group at the 2-position and hydroxyl groups at the 3,5-positions contribute to its reactivity, enabling potential use as an intermediate in synthetic chemistry or as a substrate for enzymatic studies. Its glycosidic linkage also suggests stability under physiological conditions, which may be advantageous for bioavailability investigations. The compound’s defined stereochemistry ensures reproducibility in research applications.
26089-54-3 structure
Product Name:2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside
CAS No:26089-54-3
MF:C14H18O9
MW:330.287325382233
CID:1425113
PubChem ID:179470
Update Time:2025-11-01
2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- 2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside
- Myrciaphenone A
- CS-0148991
- 2-Acetyl-3,5-dihydroxyphenyl hexopyranoside
- 26089-54-3
- HY-N8738
- Ethanone, 1-[2-(beta-D-glucopyranosyloxy)-4,6-dihydroxyphenyl]-
- 1-[2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone
- 1-[2, 4-dihydroxy-6-[(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone
- AKOS040762080
- DTXSID50948963
- 1-(2,4-Dihydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)ethan-1-one
- DA-65732
- 1-(2,4-dihydroxy-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)ethanone
-
- Inchi: 1S/C14H18O9/c1-5(16)10-7(18)2-6(17)3-8(10)22-14-13(21)12(20)11(19)9(4-15)23-14/h2-3,9,11-15,17-21H,4H2,1H3/t9-,11-,12+,13-,14-/m1/s1
- InChI Key: GFKQVLKFPJGJEP-RGCYKPLRSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C=C(C=1C(C)=O)O)O
Computed Properties
- Exact Mass: 330.09508215g/mol
- Monoisotopic Mass: 330.09508215g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 157Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.6±0.1 g/cm3
- Boiling Point: 625.8±55.0 °C at 760 mmHg
- Flash Point: 235.2±25.0 °C
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4598-1 mg |
Myrciaphenone A |
26089-54-3 | 1mg |
¥1795.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M80770-5 mg |
2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside |
26089-54-3 | 5mg |
¥3520.0 | 2022-04-27 | ||
| TargetMol Chemicals | TN4598-5mg |
Myrciaphenone A |
26089-54-3 | 5mg |
¥ 8840 | 2024-07-19 | ||
| TargetMol Chemicals | TN4598-5 mg |
Myrciaphenone A |
26089-54-3 | 98% | 5mg |
¥ 8,840 | 2023-07-10 | |
| TargetMol Chemicals | TN4598-1 mL * 10 mM (in DMSO) |
Myrciaphenone A |
26089-54-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 10980 | 2023-09-15 | |
| A2B Chem LLC | AB28908-5mg |
Ethanone, 1-[2-(β-D-glucopyranosyloxy)-4,6-dihydroxyphenyl]- |
26089-54-3 | 98.0% | 5mg |
$510.00 | 2024-04-20 | |
| TargetMol Chemicals | TN4598-1 ml * 10 mm |
Myrciaphenone A |
26089-54-3 | 1 ml * 10 mm |
¥ 10980 | 2024-07-19 |
2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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